Cas no 906785-27-1 (4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 906785-27-1
• MF: C₁₄H₈ClFN₂OS
• MW: 306.742524147034
• CID: 6291712
• PubChem ID: 7193185
• Update Time: 2025-05-20

4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide
• 906785-27-1
• 4-chloro-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide
• F1813-1110
• CCG-317837
• AKOS005197378

• Inchi： 1S/C14H8ClFN2OS/c15-9-6-4-8(5-7-9)13(19)18-14-17-12-10(16)2-1-3-11(12)20-14/h1-7H,(H,17,18,19)
• InChI Key： LEVOSGJNTUEWMZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=NC2C(=CC=CC=2S1)F)=O

Computed Properties

• Exact Mass: 306.0029899g/mol
• Monoisotopic Mass: 306.0029899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 70.2Ų

Additional information on 4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide

Introduction to 4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide (CAS No. 906785-27-1)

4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide, identified by the chemical identifier CAS No. 906785-27-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its benzamide core and benzothiazole moiety, has garnered attention due to its structural features and potential biological activities. The presence of both chloro and fluoro substituents enhances its chemical diversity, making it a promising candidate for further investigation in drug discovery programs.

The benzothiazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactivities such as anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide contributes to its unique interactions with biological targets. The chloro group at the para position of the benzamide ring and the fluoro substituent on the benzothiazole ring are critical for modulating the compound's pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have indicated that 4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases like cancer and neurodegenerative disorders. The benzothiazole moiety, in particular, has been shown to interact with DNA-binding proteins and kinases, suggesting potential therapeutic applications.

In the realm of drug development, the synthesis of analogs of 4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide has been a focus of numerous research groups. By systematically varying substituents such as the chloro and fluoro groups, researchers aim to optimize potency, selectivity, and metabolic stability. The use of high-throughput screening (HTS) techniques has accelerated the identification of lead compounds derived from this scaffold. Furthermore, biocatalytic methods have been explored to enhance the efficiency of synthesizing complex structures like 4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide, reducing costs and improving sustainability.

The biological evaluation of 4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide has revealed intriguing results. Preclinical studies have demonstrated its ability to modulate pathways relevant to inflammation and cell proliferation. For instance, its interaction with cyclooxygenase (COX) enzymes has been investigated as a potential therapeutic strategy for pain management. Additionally, its effects on microtubule dynamics have raised interest in its potential as an anti-metastatic agent.

The role of fluorine in pharmaceuticals cannot be overstated. Fluorine atoms introduce metabolic stability and lipophilicity into molecules, enhancing their bioavailability. In 4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide, the fluoro group at position 4 of the benzothiazole ring likely contributes to these desirable properties. This substitution pattern has been observed in other successful drugs where fluorine plays a pivotal role in their efficacy.

The synthesis of 4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Key steps include nucleophilic aromatic substitution reactions to introduce the chloro group and cross-coupling reactions to form the benzamidine linkage. Advances in green chemistry principles have encouraged researchers to explore solvent-free conditions and catalytic systems that minimize waste and energy consumption.

As research continues to evolve, novel methodologies for analyzing the structure-activity relationships (SAR) of compounds like 4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide are being developed. Techniques such as X-ray crystallography provide detailed insights into how these molecules interact with their targets at an atomic level. These structural insights are invaluable for designing next-generation therapeutics with improved efficacy and reduced side effects.

The future prospects for 4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide are promising given its diverse biological potential. Ongoing clinical trials are exploring its efficacy in treating various conditions by targeting specific disease pathways. Collaborative efforts between academia and industry are essential for translating laboratory findings into viable therapeutic options for patients worldwide.